Cas no 6013-95-2 (3-chlorothietane)

• Product Name: 3-chlorothietane
• CAS No: 6013-95-2
• MF: C₃H₅ClS
• MW: 108.589798688889
• CID: 951282
• PubChem ID: 265654
• Update Time: 2025-04-19

3-chlorothietane Chemical and Physical Properties

Names and Identifiers

• 3-chlorothietane
• 2-chloro-1,3-epithioPropane
• 3-Chlorothietan
• 3-chloro-thietane
• 3-Chlor-thietan
• AC1L6EFI
• AC1Q3PO4
• CTK2F4236
• NCIOpen2_001876
• NSC101887
• SureCN2770392
• Thietane, 3-chloro-
• Propane, 2-chloro-1,3-epithio-
• SCHEMBL2770392
• 7Q2M22N8AU
• NSC-101887
• DTXSID00295434
• UNII-7Q2M22N8AU
• DB-228585
• 6013-95-2

• Inchi： 1S/C3H5ClS/c4-3-1-5-2-3/h3H,1-2H2
• InChI Key： XCXWYBUEHDEIQV-UHFFFAOYSA-N
• SMILES： ClC1CSC1

Computed Properties

• Exact Mass: 107.98015
• Monoisotopic Mass: 107.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 170.2°C at 760 mmHg
• Flash Point: 63°C
• Refractive Index: 1.541
• PSA: 0
• LogP: 1.34060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes